5-Chloro-3-(3-furyl)-1,2,4-thiadiazole

• CAS No.: 887623-89-4
• Molecular Formula: C6H3ClN2OS
• Molecular Weight: 186.62 g/mol
• IUPAC Name: 5-chloro-3-(furan-3-yl)-1,2,4-thiadiazole
• InChI: InChI=1S/C6H3ClN2OS/c7-6-8-5(9-11-6)4-1-2-10-3-4/h1-3H
• InChI Key: NYZYNTVGQDHNCH-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=NSC(=N2)Cl

Description

5-Chloro-3-(3-furyl)-1,2,4-thiadiazole is a useful research compound. Its molecular formula is C6H3ClN2OS and its molecular weight is 186.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of furan-3-carboximidamide hydrochloride (2.00 g, 13.6 mmol) and perchloromethyl mercaptan (1.47 ml, 13.6 mmol) in dichloromethane (40 ml) was added dropwise a solution of sodium hydroxide (2.72 g, 68.0 mmol) in water (6 ml) under ice-cooling. Then, the reaction mixture was stirred under ice-cooling for 1 hour and at room temperature for 1 hour. The organic layer was separated, washed with water, and then dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure, and the residue was purified by silica gel column chromatography (hexane:ethyl acetate=9:1) to give 0.82 g (32.2%) of the desired product as an oil.